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Compound of Interest

Compound Name: Cl-624

Cat. No.: B14165654

Technical Support Center: Cl-624 Electrode
Insertion

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource for minimizing surgical trauma during the
insertion of the Cochlear™ Nucleus® Profile™ Plus with Slim 20 Electrode (CI-624).

Frequently Asked Questions (FAQSs)

Q1: What is the CI-624 electrode and what are its key features for atraumatic insertion?

Al: The CI-624, also known as the Slim 20 Electrode, is a lateral wall electrode designed for
atraumatic insertion to preserve delicate cochlear structures.[1][2][3][4] Its key features include:

» Slim Design: It is one of the slimmest electrodes available, designed to minimize trauma
during insertion.[1][5]

e Softip™: The electrode has a soft, apical tip measuring 0.3mm in diameter, which is intended
to further reduce the risk of trauma upon insertion.[2][3]

o Lateral Wall Placement: As a lateral wall electrode, it is designed to be positioned along the
outer wall of the scala tympani, which can be associated with better hearing preservation
outcomes compared to perimodiolar electrodes.[6]
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e Smooth Lateral Surface: The smooth surface of the electrode is designed to facilitate a
gentle insertion.[2][3]

o Basal Support: A patented basal support system is designed to allow for a smooth, single-
motion insertion.[2][3]

Q2: What are the recommended surgical approaches for CI-624 electrode insertion to minimize

trauma?

A2: The CI-624 is indicated for round window, extended round window, and cochleostomy
surgical approaches.[2][3][4] The choice of approach should be based on the surgeon's
preference and the patient's individual anatomy. A "soft surgery" technique is recommended for
all approaches to maximize the preservation of residual hearing.

Q3: What constitutes a "soft surgery" technique in the context of CI-624 insertion?

A3: A "soft surgery" technique encompasses several principles aimed at minimizing
intracochlear trauma. Key elements include:

e Minimally Invasive Cochleostomy/Round Window Approach: Creating a small and precise
opening into the cochlea to avoid damage to surrounding structures.[7]

o Slow and Controlled Insertion: Advancing the electrode slowly and steadily to reduce
mechanical stress on the cochlear walls.

o Use of Lubricants: While controversial, some surgeons use lubricants like hyaluronic acid to
reduce friction during insertion. However, caution is advised as excessive amounts may have
cytotoxic effects.

o Pharmacological Intervention: The use of perioperative steroids to reduce inflammation and
subsequent fibrosis is a common practice, although the optimal regimen is still under
investigation.

Q4: What are the potential complications during CI-624 insertion and how can they be
avoided?
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A4: Potential complications include tip fold-over, electrode migration, and insertion into the
wrong scala (scala vestibuli).

» Tip Fold-Over: This can occur if the electrode tip encounters resistance and folds back on
itself. To avoid this, ensure a proper insertion trajectory and avoid excessive force.[8][9]

» Electrode Migration: This is the displacement of the electrode from its intended position after
insertion. Securing the electrode at the facial recess with a small piece of fascia or muscle
can help prevent migration.[10][11]

o Scalar Deviation: Insertion into the scala vestibuli instead of the scala tympani can cause
significant trauma. Careful visualization of the round window membrane and a precise
cochleostomy are crucial to prevent this.

Troubleshooting Guides

Issue: Resistance felt during electrode insertion.

Possible Cause Recommended Action
Obstruction in the cochlea (e.g., bone dust, Gently retract the electrode, irrigate the
blood clot) cochleostomy site, and re-attempt insertion.

Re-evaluate the insertion trajectory. The angle
Incorrect insertion angle should be directed towards the apex of the

cochlea.

) ) ) Slightly retract and rotate the electrode to
Electrode tip encountering the medial wall _ _ _
redirect the tip away from the medial wall.

If suspected, do not advance further. Retract the
Tip fold-over electrode completely and inspect the tip. If

damaged, a new electrode may be required.

Issue: No neural response telemetry (NRT) signal or high impedance.
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Possible Cause

Recommended Action

Air bubble between the implant and the

periosteal flap

Irrigate the area with sterile saline to displace
the air.[12]

Inadvertent suctioning of perilymph

This can lead to high impedance, which may

resolve postoperatively.[12]

Incorrect electrode placement (e.g., outside the

cochlea)

Confirm electrode position with intraoperative

imaging if available.[12]

Device malfunction

Check the integrity of the implant before
insertion. If malfunction is suspected
intraoperatively, contact the manufacturer's

representative.

Quantitative Data

Table 1: Comparison of Insertion Forces for Different Cochlear Implant Electrode Insertion

Techniques.
Insertion Mean Insertion Peak Insertion
) Reference
Technique Force (N) Force (N)
Manual (Surgeon) 0.004 £ 0.001 - [13]
Automated (Robotic
0.005 £ 0.014 - [13]
Tool)
) ~0.07 (at 4mm) to 0.1
Manual with Forceps - [13]
(at basal turn)
Advance Off-Stylet
0.005 0.05 [13]

(AOS)

Table 2: Hearing Preservation Outcomes with Slim Lateral Wall Electrodes.
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Mean Low-
. Percentage of
Hearing . . Frequency
. Patients with
Study Cohort Preservation Pure Tone Reference
o Preserved
Definition . Average
Hearing )
(LFPTA) Shift
20 subjects with o
) ) Within 30 dB HL
HiFocus SlimJ 85% - [14][15]
at 1 month
electrode
20 subjects with o
_ _ Within 15 dB HL
HiFocus SlimJ 50% - [14][15]
at 1 month
electrode
42 subjects with
LFPTA <80dB HL 57.5+25.6 dB
Cl-624 (SLWE) - 23.3% [16]
at 3 months HL
No RT-ECochG
42 subjects with
LFPTA <80dB HL 189+ 11.7dB
Cl-624 (SLWE) - 83.3% [16]
) at 3 months HL
With RT-ECochG
25 patients with o
, Within 30 dBHL  70% - [17]
SlimJ electrode
25 patients with o
Within 15 dB HL 40% - [17]

SlimJ electrode

Experimental Protocols

Protocol 1: Atraumatic Round Window Insertion of the CI-624 Electrode

o Patient Positioning: Position the patient supine with the head turned away from the surgical

ear.

» Surgical Approach: Perform a standard transmastoid facial recess approach to expose the

round window niche.

e Round Window Visualization: Carefully remove any bony overhang to fully visualize the

round window membrane. Key landmarks for proper orientation include the oval window,

© 2025 BenchChem. All rights reserved.

5/11

Tech Support


https://pubmed.ncbi.nlm.nih.gov/32569147/
https://www.steiner.co.il/wp-content/uploads/2020/07/Hearing_Preservation_With_a_New_Atraumatic_Lateral.96080-min.pdf
https://pubmed.ncbi.nlm.nih.gov/32569147/
https://www.steiner.co.il/wp-content/uploads/2020/07/Hearing_Preservation_With_a_New_Atraumatic_Lateral.96080-min.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959404/
https://advancedotology.org/index.php/pub/article/view/1780
https://advancedotology.org/index.php/pub/article/view/1780
https://www.benchchem.com/product/b14165654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

pyramid, fustis, and the round window membrane itself.[18]

e Membrane Incision: Create a small, clean incision in the anterior-inferior quadrant of the
round window membrane.

o Electrode Insertion:

o Grasp the CI-624 electrode with appropriate forceps, ensuring the "this side up" marking is
correctly oriented.

o Align the electrode trajectory towards the apex of the cochlea, aiming for a postero-
superior to antero-inferior insertion vector.[19]

o Insert the electrode slowly and steadily, without excessive force. The insertion should be a
single, smooth motion.

o Advance the electrode until the white marker (indicating 20mm insertion depth) is at the
level of the round window membrane.[2][3]

o Sealing the Cochleostomy: Seal the round window opening with a small piece of soft tissue
(e.g., fascia or muscle) to prevent perilymph leakage.

o Confirmation of Placement: Perform intraoperative neural response telemetry (NRT) to
confirm the functionality of the electrode. If available, intraoperative imaging can be used to
verify the intracochlear position.

Protocol 2: Cochleostomy Creation for Cl-624 Electrode Insertion
» Patient Positioning and Initial Approach: Follow steps 1 and 2 from Protocol 1.

e Cochleostomy Site Identification: Identify the optimal site for the cochleostomy, which is
typically antero-inferior to the round window membrane.[7]

e Drilling the Cochleostomy:
o Use a small diamond burr (e.g., 0.6-0.8 mm) to create the cochleostomy.

o Begin by thinning the bone over the intended site.
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o Use gentle, intermittent drilling with copious irrigation to prevent thermal injury.

o The final opening should be just large enough to accommodate the electrode, minimizing
bone dust creation.

» Electrode Insertion: Follow steps 5-7 from Protocol 1, inserting the electrode through the
newly created cochleostomy.

Visualizations
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Caption: Experimental Workflow for Atraumatic CI-624 Electrode Insertion.
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Caption: Troubleshooting Common Issues During CI-624 Electrode Insertion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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